Cas no 2418671-19-7 (2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2418671-19-7
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 5356995
• Update Time: 2025-10-31

2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Z4244370271
• 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline
• [3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C23H26N2O2/c26-23(24-11-10-18-4-1-2-5-20(18)14-24)19-6-3-7-22(12-19)27-16-21-15-25(21)13-17-8-9-17/h1-7,12,17,21H,8-11,13-16H2
• InChI Key： AGTYLCWHECGIRP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(N2CC3C=CC=CC=3CC2)=O)C=1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 535
• XLogP3: 3.5
• Topological Polar Surface Area: 32.6

Additional information on 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline and Its Significance in Modern Chemical Biology

The compound with the CAS number 2418671-19-7, specifically 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a tetrahydroisoquinoline core, combined with an aziridine moiety and a benzoyl group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In the realm of chemical biology, the development of novel scaffolds is crucial for addressing unmet medical needs. The tetrahydroisoquinoline scaffold is particularly noteworthy, as it is a known pharmacophore in many bioactive compounds. This structural motif has been extensively studied for its role in modulating various biological pathways, including neurotransmitter systems and cancer signaling. The incorporation of an aziridine group into the molecule introduces a reactive site that can undergo post-synthetic modifications, enabling the design of highly specific inhibitors or probes.

The benzoyl group in 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline further enhances its potential by providing a hydrophobic anchor that can interact with lipid rafts or membrane-bound receptors. This feature is particularly relevant in the context of drug delivery systems, where targeting specific cellular compartments is essential for efficacy. Recent studies have demonstrated that molecules with similar structural motifs can exhibit potent activity against a range of diseases, including neurodegenerative disorders and certain types of cancer.

One of the most exciting aspects of this compound is its potential to serve as a tool for elucidating biological mechanisms. The aziridine group can be selectively modified using transition metal-catalyzed reactions or photochemical methods, allowing researchers to probe protein-protein interactions or map out metabolic pathways. Such methodologies are critical for understanding the complex networks that govern cellular function and for identifying new therapeutic targets.

Recent advancements in computational chemistry have also shed light on the binding properties of 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as an allosteric modulator or competitive inhibitor. These findings are supported by experimental data showing that analogs of this scaffold exhibit significant pharmacological activity in vitro and in vivo.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in assembling the key functional groups. Additionally, the use of chiral auxiliaries or catalysts ensures that the desired enantiomer is obtained, which is critical for biological activity.

In conclusion, 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)-1,2,3,4-tetrahydroisoquinoline (CAS no. 2418671-19-7) represents a significant advancement in the field of chemical biology. Its unique structural features and potential therapeutic applications make it a valuable asset for drug discovery efforts. As research continues to uncover new biological pathways and targets, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.